N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-methylanilino]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H22N2O3S/c1-17-8-12-19(13-9-17)23-22(25)16-24(20-14-10-18(2)11-15-20)28(26,27)21-6-4-3-5-7-21/h3-15H,16H2,1-2H3,(H,23,25)
• InChI Key: FZKPTGUSCYFRLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as BMS-986001, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent and selective inhibitor of the human soluble epoxide hydrolase (sEH), an enzyme that plays a critical role in the metabolism of endogenous fatty acid epoxides.

Mechanism of Action

N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the human sEH enzyme, which is responsible for the metabolism of endogenous fatty acid epoxides. The inhibition of sEH leads to an increase in the levels of these epoxides, which have been shown to have various beneficial effects, including anti-inflammatory, anti-hypertensive, and analgesic effects. Additionally, the increased levels of these epoxides have been shown to improve endothelial function and reduce oxidative stress.
Biochemical and Physiological Effects:
N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have various biochemical and physiological effects. The compound has been shown to increase the levels of endogenous fatty acid epoxides, which have been shown to have anti-inflammatory, anti-hypertensive, and analgesic effects. Additionally, N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to improve endothelial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its high potency and selectivity for sEH inhibition. Additionally, the compound has been extensively studied in preclinical models, which provides a solid foundation for further research. However, one of the limitations of using N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide. One potential direction is to investigate its potential therapeutic applications in various diseases, including hypertension, inflammation, and pain. Additionally, further research is needed to understand the long-term effects of sEH inhibition and the potential risks associated with chronic use of N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide. Furthermore, the development of new formulations that improve the solubility and bioavailability of N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide could expand its potential applications in various experimental settings.

Synthesis Methods

The synthesis of N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide is a multi-step process that involves several chemical reactions. The first step involves the preparation of 4-methylbenzaldehyde, which is then reacted with aniline to form N-(4-methylphenyl)aniline. The resulting compound is then reacted with chloroacetyl chloride to form N-(4-methylphenyl)-N-(chloroacetyl)aniline. The final step involves the reaction of N-(4-methylphenyl)-N-(chloroacetyl)aniline with phenylsulfonyl chloride and glycine to form N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide.

Scientific Research Applications

N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, inflammation, and pain. The compound has been shown to improve endothelial function and reduce blood pressure in preclinical models of hypertension. Additionally, N~1~,N~2~-bis(4-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Furthermore, the compound has been shown to reduce pain in animal models of neuropathic pain.